N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine

• IUPAC Name: N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine
• InChI: InChI=1S/C10H16N4/c1-11-6-9-7-12-10(13-8-9)14-4-2-3-5-14/h7-8,11H,2-6H2,1H3
• InChI Key: FVLYAUBTELUMHT-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CN=C(N=C1)N2CCCC2
• Molecular Formula: C10H16N4
• Molecular Weight: 192.26 g/mol

Description

N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine, also known as MPMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPMP is a derivative of pyrimidine and has been found to have interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine involves binding to the GPR55 receptor. The GPR55 receptor is a GPCR that is expressed in various tissues such as the brain, immune system, and bone. The binding of N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine to the GPR55 receptor activates downstream signaling pathways, leading to various physiological effects.
Biochemical and Physiological Effects
N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine has been found to have interesting biochemical and physiological effects. In vitro studies have shown that N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine can inhibit the migration and invasion of cancer cells. In addition, N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine has been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines. Furthermore, N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine has been found to have analgesic effects by reducing pain sensitivity.

Advantages and Limitations for Lab Experiments

One of the advantages of N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine is its potency and selectivity for the GPR55 receptor. This makes it a useful tool for studying the role of the GPR55 receptor in various physiological processes. However, one of the limitations of N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine is its limited solubility in aqueous solutions. This can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the research on N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine. One direction is to further explore the role of the GPR55 receptor in various physiological processes. Another direction is to develop more potent and selective ligands for the GPR55 receptor. Furthermore, there is potential for the development of N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine as a therapeutic agent for various diseases such as cancer and inflammation.
Conclusion
In conclusion, N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. The synthesis of N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine involves a series of chemical reactions that have been optimized to yield high purity and high yield. N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine has been found to be a potent and selective ligand for the GPR55 receptor, which has been linked to various physiological processes such as pain modulation, inflammation, and cancer. N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine has interesting biochemical and physiological effects and has potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine involves a series of chemical reactions. The starting material is 2-aminopyrimidine, which is reacted with 2-bromo-1-chloroethane to form 2-(2-bromo-1-chloroethyl)pyrimidine. This compound is then reacted with N-methylpyrrolidine to form N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine. The synthesis of N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine has been optimized to yield high purity and high yield.

Scientific Research Applications

N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine has been used in various scientific research applications. One of the most promising applications is in the study of G protein-coupled receptors (GPCRs). GPCRs are a class of membrane proteins that play a critical role in cell signaling. N-methyl-1-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanamine has been found to be a potent and selective ligand for the GPR55 receptor, which has been linked to various physiological processes such as pain modulation, inflammation, and cancer.